![molecular formula C5H4BrNO2 B1283113 1-(3-Bromoisoxazol-5-yl)ethanone CAS No. 76596-53-7](/img/structure/B1283113.png)
1-(3-Bromoisoxazol-5-yl)ethanone
Overview
Description
1-(3-Bromoisoxazol-5-yl)ethanone, more commonly known as BIE, is an organic compound with a molecular formula of C3H3BrNO. It is a colorless, crystalline solid that is soluble in water and alcohols. BIE is a member of the isoxazole family, which is a group of heterocyclic compounds containing an oxygen atom and two nitrogen atoms in a five-membered ring. BIE has a wide range of applications in organic synthesis, medicinal chemistry, and materials science.
Scientific Research Applications
Synthesis and Biological Activities
- Synthesis of Derivatives for Biological Activities : A study by Abdel‐Aziz et al. (2011) involved the synthesis of derivatives starting from a compound similar to 1-(3-Bromoisoxazol-5-yl)ethanone, revealing potent immunosuppressive and immunostimulatory properties, along with significant inhibition of LPS-stimulated NO generation. Compounds also showed strong cytotoxicity against various cancer cell lines, indicating their potential in cancer research (Abdel‐Aziz et al., 2011).
Anticholinesterase Activities
- Exploring Anticholinesterase Activities : A 2014 study by Mohsen et al. synthesized different derivatives to investigate their anticholinesterase activities. These compounds showed a promising inhibitory effect on acetylcholinesterase, which is crucial for treating conditions like Alzheimer's disease (Mohsen et al., 2014).
Molecular Structure Analysis
- Molecular Structure and Analysis : Potkin et al. (2012) conducted a study on the molecular structure and rearrangement of related compounds, contributing to the understanding of chemical properties and potential applications in material science (Potkin et al., 2012).
Cytotoxic Effects
- Investigating Cytotoxic Effects : Alagöz et al. (2021) synthesized new derivatives and evaluated their cytotoxic effects against various cancer cell lines. This research highlights the potential of such compounds in developing new anticancer treatments (Alagöz et al., 2021).
Molecular Docking Studies
- Molecular Docking for Anti-neoplastic Agents : A study by Mary et al. (2015) involved molecular docking studies to predict the inhibitory activity of related compounds against TPII, suggesting potential as anti-neoplastic agents (Mary et al., 2015).
Synthesis Methods and Applications
Exploring Synthesis Methods : Research by Kwiecień et al. (2006) focused on synthesizing novel compounds, demonstrating methodologies that could be applicable in various areas of chemical synthesis (Kwiecień et al., 2006).
Synthesis and Spectroscopic Characterization : Govindhan et al. (2017) synthesized and characterized a novel compound, contributing to the field of synthetic chemistry and material science (Govindhan et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
1-(3-bromo-1,2-oxazol-5-yl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrNO2/c1-3(8)4-2-5(6)7-9-4/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMCSUHDGEHKCQH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=NO1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00545340 | |
Record name | 1-(3-Bromo-1,2-oxazol-5-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00545340 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
76596-53-7 | |
Record name | 1-(3-Bromo-1,2-oxazol-5-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00545340 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(3-bromo-1,2-oxazol-5-yl)ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.